4-Aminobutane-1-thiol hydrochloride

• IUPAC Name: 4-aminobutane-1-thiol;hydrochloride
• InChI: InChI=1S/C4H11NS.ClH/c5-3-1-2-4-6;/h6H,1-5H2;1H
• InChI Key: CJJZMUQZPYGLGI-UHFFFAOYSA-N
• Canonical SMILES: C(CCS)CN.Cl
• Molecular Formula: C4H12ClNS
• DSSTOX Substance ID: DTXSID70594284
• Molecular Weight: 141.66 g/mol
• CAS No.: 31098-39-2

Description

4-Aminobutane-1-thiol hydrochloride (ABSH) is a small organic molecule that is widely used in scientific research. It is a colorless, water-soluble compound with a molecular weight of 175.62 g/mol. ABSH has a wide range of applications, including use in biochemical and physiological studies, and in the synthesis of other compounds.

Scientific Research Applications

Synthesis and Stability

4-Aminobutane-1-thiol hydrochloride is an intermediate in the synthesis of neurological disorder therapeutics, including those for Parkinson’s and Alzheimer’s diseases. It's also a precursor for pyrroline and pyrrolidine compounds. An improved synthesis method involving a modified Staudinger reduction has been developed, yielding the compound more effectively. The hydrochloride form of 4-aminobutane-1-thiol is preferred for storage due to its stability at room temperature (Capon et al., 2020).

Aroma Contribution in Foods

Polyfunctional thiols, including derivatives of 4-aminobutane-1-thiol, have a significant impact on the aroma of fermented foods, such as beer. These compounds are produced during fermentation, suggesting a key role of yeast-derived hydrogen sulfide. The synthesis mechanisms involve nucleophilic substitution and addition-elimination processes, contributing to the complexity and diversity of food aromas (Vermeulen et al., 2006).

Anticorrosion Properties

4-Aminobutane-1-thiol derivatives are studied for their anticorrosion properties on metals. For instance, 3-amino-1,2,4-triazole-5-thiol has been investigated for its effectiveness in protecting carbon steel in acidic environments, showing potential as a corrosion inhibitor due to its strong adsorption on the metal surface (Mert et al., 2011).

Safety and Hazards

• MSDS : Detailed safety information can be found in the [Material Safety Data Sheet (MSDS)].

Future Directions

For further details, refer to relevant peer-reviewed papers and technical documents. If you need additional information or have specific questions, feel free to ask!

Biochemical Analysis

Biochemical Properties

4-Aminobutane-1-thiol hydrochloride plays a significant role in various biochemical reactions. It interacts with enzymes such as cysteine proteases, where it forms intramolecular disulfide bonds with the active sites of these enzymes . This interaction is crucial as it can modulate the activity of the enzymes, potentially inhibiting or activating them depending on the context. Additionally, this compound can interact with other hydrophobic molecules, further influencing biochemical pathways .

Cellular Effects

The effects of this compound on cellular processes are profound. This compound can influence cell signaling pathways, gene expression, and cellular metabolism. For instance, it has been observed to affect the activity of cysteine proteases, which are involved in various cellular processes such as apoptosis, protein degradation, and signal transduction . By modulating these enzymes, this compound can alter cell function and behavior, impacting overall cellular health and activity.

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It forms disulfide bonds with the active sites of cysteine proteases, which can lead to enzyme inhibition or activation . This binding interaction is critical for the compound’s ability to modulate biochemical pathways and cellular processes. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, further affecting cellular function .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. It has been observed that this compound can degrade over time, which may impact its effectiveness in biochemical assays . Long-term studies have shown that the compound can have lasting effects on cellular function, particularly in in vitro and in vivo settings .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound can modulate enzyme activity and cellular processes without causing significant toxicity . At higher doses, this compound can exhibit toxic effects, potentially leading to adverse outcomes in animal models . It is crucial to determine the appropriate dosage to balance efficacy and safety in research applications.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that are essential for its metabolism and function . The compound can affect metabolic flux and metabolite levels, influencing overall cellular metabolism

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for its activity. The compound can interact with transporters and binding proteins that facilitate its movement across cellular membranes . Additionally, this compound can accumulate in specific tissues, influencing its localization and effectiveness . These factors are crucial for understanding the compound’s bioavailability and potential therapeutic applications.

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function. The compound can be directed to particular compartments or organelles within the cell through targeting signals or post-translational modifications . This localization is essential for its interaction with specific biomolecules and its overall effectiveness in modulating cellular processes .